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Compound of Interest

Compound Name: Benzyl chloroformate

Cat. No.: B123252

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of
benzyl chloroformate, with a focus on its molecular characteristics and applications in organic
synthesis.

Core Molecular and Physical Properties

Benzyl chloroformate, also known as benzyl chlorocarbonate or Cbz-Cl, is a pivotal reagent
in synthetic organic chemistry.[1][2] It is primarily recognized for its role in the introduction of
the benzyloxycarbonyl (Cbz or Z) protecting group for amines, a foundational strategy in
peptide synthesis and the preparation of complex organic molecules.[1][2] In its purified form, it
exists as a colorless, oily liquid with a characteristic pungent odor, though it may appear yellow
due to impurities.[1][2][3]

The fundamental molecular and physical data for benzyl chloroformate are summarized in the
table below.
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Molecular Formula

CeH7CIO[1][3][4][5]

Molecular Weight 170.59 g/mol [1][3][5]

CAS Number 501-53-1[3][4]

Appearance Colorless to light yellow oily liquid[1][3][6]
Odor Pungent, acrid, irritating[1][3][7]

Boiling Point 103 °C at 20 mmHg[1][2][6]

Density ~1.20 g/cm3[2][7]

Refractive Index

1.519 (at 20°C)[1][2][6]

Soluble in ether, acetone, and benzene; reacts

Solubility with water[1][3][6][7]

Synthesis and Application: The Cbhz Protecting
Group

The primary utility of benzyl chloroformate lies in its function as a protecting group for primary
and secondary amines. This reaction, often referred to as Cbz protection or Z-protection, is
fundamental in multi-step syntheses where the nucleophilicity of an amine needs to be
temporarily masked.

General Reaction Scheme

The protection of an amine with benzyl chloroformate proceeds via a nucleophilic acyl
substitution. The amine attacks the electrophilic carbonyl carbon of the chloroformate, leading
to the displacement of the chloride leaving group. This forms a stable carbamate linkage.

Experimental Protocol: Amine Protection

The following is a generalized experimental procedure for the Cbz protection of a primary
amine.

Materials:
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e Primary amine

+ Benzyl chloroformate (Cbhz-Cl)

e Aqueous sodium carbonate (Naz2COs) or sodium bicarbonate (NaHCO3) solution
o An appropriate organic solvent (e.g., dioxane, THF, or dichloromethane)

o Water

e Brine

Procedure:

o Dissolution: The amine is dissolved in the aqueous sodium carbonate solution. The
carbonate serves as a base to neutralize the HCI byproduct of the reaction.

o Cooling: The solution is cooled in an ice bath to 0°C to control the exothermic reaction.

» Addition of Cbz-Cl: Benzyl chloroformate is added dropwise to the cooled, stirred solution.
The reaction is typically vigorous.

» Reaction: The mixture is stirred at 0°C for a specified period (e.g., 2-3 hours) and then
allowed to warm to room temperature.

o Workup: The reaction mixture is transferred to a separatory funnel. The organic layer is
washed sequentially with water and brine.

e Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g.,
Na2S0a4 or MgSOQa), filtered, and the solvent is removed under reduced pressure to yield the
Cbz-protected amine.

Visualized Workflow and Reaction Pathway

The following diagrams illustrate the chemical structure of benzyl chloroformate and the
workflow for the protection of an amine using this reagent.
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Benzyl Chloroformate (C8H7CIO2)

Figure 1: Chemical Structure of Benzyl Chloroformate

Start: Primary Amine 1. Dissolve in Base
(R-NH2)

Reagents:
- Benzyl Chloroformate (Cbz-Cl)
- Base (e.g., Na2CO3)

3. Form Carbamate Cleae A e ) 4. Isolate Product

(R-NH-Cbz)

Reaction Step:
Nucleophilic Acyl Substitution

End: Protected Amine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b123252#benzyl-chloroformate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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